Cas no 2580091-84-3 ((3S,5S)-4-(benzyloxy)carbonyl-5-ethylmorpholine-3-carboxylic acid)

• Product Name: (3S,5S)-4-(benzyloxy)carbonyl-5-ethylmorpholine-3-carboxylic acid
• CAS No: 2580091-84-3
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 5657051
• PubChem ID: 165895494
• Update Time: 2025-06-25

(3S,5S)-4-(benzyloxy)carbonyl-5-ethylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580091-84-3
• EN300-27733276
• (3S,5S)-4-[(benzyloxy)carbonyl]-5-ethylmorpholine-3-carboxylic acid
• (3S,5S)-4-(benzyloxy)carbonyl-5-ethylmorpholine-3-carboxylic acid

• Inchi： 1S/C15H19NO5/c1-2-12-9-20-10-13(14(17)18)16(12)15(19)21-8-11-6-4-3-5-7-11/h3-7,12-13H,2,8-10H2,1H3,(H,17,18)/t12-,13-/m0/s1
• InChI Key： GGBNDJHZJJYWEZ-STQMWFEESA-N
• SMILES： O1C[C@@H](C(=O)O)N(C(=O)OCC2C=CC=CC=2)[C@@H](CC)C1

Computed Properties

• Exact Mass: 293.12632271g/mol
• Monoisotopic Mass: 293.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on (3S,5S)-4-(benzyloxy)carbonyl-5-ethylmorpholine-3-carboxylic acid

(3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid: A Comprehensive Overview

(3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid is a complex organic compound with the CAS number 2580091-84-3. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a morpholine ring system with specific stereochemistry at the 3S and 5S positions, a benzyloxy carbonyl group at position 4, and an ethyl substituent at position 5. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of (3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid involves a multi-step process that requires precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, making it more accessible for further studies. The use of chiral catalysts and advanced reaction techniques has significantly improved the efficiency and selectivity of the synthesis process.

The morpholine ring system is a key structural motif in this compound, contributing to its stability and bioavailability. The presence of the benzyloxy carbonyl group introduces additional functionality, enhancing the compound's ability to interact with biological targets. This group also plays a crucial role in modulating the compound's solubility and permeability, which are critical factors in drug design.

Recent studies have explored the biological activity of (3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid in various pharmacological models. Research has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, investigations into its effects on cellular signaling pathways have revealed promising results in modulating processes associated with neurodegenerative diseases.

The stereochemistry of this compound is particularly important, as it directly influences its biological activity and pharmacokinetic properties. The (3S,5S) configuration ensures optimal interaction with target proteins, making it a valuable tool in structure-based drug design. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to study the binding modes of this compound with its target proteins, providing insights into its mechanism of action.

In terms of applications, (3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid has shown potential as a lead compound for developing novel therapeutic agents. Its unique combination of structural features makes it an attractive candidate for further optimization in drug discovery programs. Researchers are currently exploring its efficacy in preclinical models to assess its suitability for clinical development.

The study of this compound has also contributed to our understanding of stereochemical effects on biological activity. By comparing the properties of different stereoisomers, researchers have gained valuable insights into how subtle changes in molecular geometry can significantly impact pharmacological outcomes.

In conclusion, (3S,5S)-4-(Benzyloxy)Carbonyl-5-Ethylmorpholine-3-Carboxylic Acid is a fascinating compound with a wealth of opportunities for exploration in both academic research and industrial applications. Its unique structure, coupled with advancements in synthetic methodology and biological studies, positions it as a promising candidate for future therapeutic interventions.